1-(3,4-dimethoxybenzenesulfonyl)-1H-imidazole
Overview
Description
Synthesis Analysis
While specific synthesis methods for “1-(3,4-dimethoxybenzenesulfonyl)-1H-imidazole” were not found, 3,4-Dimethoxybenzenesulfonyl chloride, a related compound, is commercially available . This compound could potentially be used as a starting material in the synthesis of “this compound”, but the exact synthetic route would depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-(3,4-dimethoxybenzenesulfonyl)-1H-imidazole has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including drugs, dyes, and other organic compounds. This compound has also been used in biochemical and physiological studies to study the mechanisms of action of a variety of compounds. In addition, this compound has been used in the synthesis of a variety of fluorescent labels, which are used in a variety of biological assays.
Mechanism of Action
The mechanism of action of 1-(3,4-dimethoxybenzenesulfonyl)-1H-imidazole is not well understood. However, it is believed to act as a nucleophilic reagent in organic reactions, allowing for the formation of new bonds between molecules. Additionally, this compound has been shown to act as a catalyst in certain reactions, allowing for the formation of new compounds in a shorter amount of time.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been well studied. However, it is believed that this compound may have some effects on the metabolism of certain compounds. Additionally, this compound has been shown to have antioxidant properties, which may be beneficial for certain applications.
Advantages and Limitations for Lab Experiments
1-(3,4-dimethoxybenzenesulfonyl)-1H-imidazole has several advantages for lab experiments. It is relatively inexpensive, and it is easily available. Additionally, this compound is a stable compound, and it is not prone to decomposition or oxidation. However, this compound is not water-soluble, so it must be dissolved in an organic solvent prior to use. Additionally, this compound is a strong acid, and it can cause irritation to the skin and eyes, so it should be handled with care.
Future Directions
The potential future directions for 1-(3,4-dimethoxybenzenesulfonyl)-1H-imidazole are numerous. One potential application is the use of this compound in the synthesis of fluorescent labels for use in a variety of biological assays. Additionally, this compound could be used to study the mechanisms of action of a variety of compounds, as well as to study the biochemical and physiological effects of certain compounds. Additionally, this compound could be used in the synthesis of a variety of drugs, dyes, and other organic compounds. Finally, this compound could be used to study the antioxidant properties of certain compounds, as well as its potential use in the treatment of certain diseases.
Synthesis Methods
1-(3,4-dimethoxybenzenesulfonyl)-1H-imidazole can be synthesized using a variety of methods. The most common method is the reaction of 3,4-dimethoxybenzenesulfonyl chloride with 1H-imidazole in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces the desired product, this compound in high yields. Other methods of synthesis include the reaction of 3,4-dimethoxybenzenesulfonyl chloride with 1H-imidazole in the presence of an acid, such as hydrochloric acid, and the reaction of 3,4-dimethoxybenzenesulfonyl chloride with 1H-imidazole in the presence of a Lewis acid, such as aluminum chloride.
Properties
IUPAC Name |
1-(3,4-dimethoxyphenyl)sulfonylimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O4S/c1-16-10-4-3-9(7-11(10)17-2)18(14,15)13-6-5-12-8-13/h3-8H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXLZCIPHBRKKFH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N2C=CN=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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